17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide
17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide
Brand Name:
Vulcanchem
CAS No.:
108206-16-2
VCID:
VC0010113
InChI:
InChI=1S/C26H27IN6O2/c27-19-11-15(6-7-21(19)31-32-28)29-26(35)24-18-12-22-25-17(16-3-1-2-4-20(16)30-25)9-10-33(22)13-14(18)5-8-23(24)34/h1-4,6-7,11,14,18,22-24,30,34H,5,8-10,12-13H2,(H,29,35)/t14-,18+,22+,23+,24+/m1/s1/i27-2
SMILES:
C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])I)O
Molecular Formula:
C26H27IN6O2
Molecular Weight:
580.4 g/mol
17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide
CAS No.: 108206-16-2
Main Products
VCID: VC0010113
Molecular Formula: C26H27IN6O2
Molecular Weight: 580.4 g/mol
| CAS No. | 108206-16-2 |
|---|---|
| Product Name | 17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide |
| Molecular Formula | C26H27IN6O2 |
| Molecular Weight | 580.4 g/mol |
| IUPAC Name | (1S,15S,18S,19S,20S)-N-(4-azido-3-(125I)iodanylphenyl)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxamide |
| Standard InChI | InChI=1S/C26H27IN6O2/c27-19-11-15(6-7-21(19)31-32-28)29-26(35)24-18-12-22-25-17(16-3-1-2-4-20(16)30-25)9-10-33(22)13-14(18)5-8-23(24)34/h1-4,6-7,11,14,18,22-24,30,34H,5,8-10,12-13H2,(H,29,35)/t14-,18+,22+,23+,24+/m1/s1/i27-2 |
| Standard InChIKey | OIJUJHQUYGBPNM-NCNAYSDWSA-N |
| Isomeric SMILES | C1C[C@@H]([C@H]([C@@H]2[C@H]1CN3CCC4=C([C@@H]3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])[125I])O |
| SMILES | C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])I)O |
| Canonical SMILES | C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])I)O |
| Synonyms | 17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide Rau-AZPC |
| PubChem Compound | 3037798 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume